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Compound of Interest

Compound Name:
3-Hydroxy-3-

methylcyclobutanecarbonitrile

Cat. No.: B1340152 Get Quote

An In-depth Technical Guide on 3-hydroxy-3-methylcyclobutanecarbonitrile

This technical guide provides a comprehensive overview of 3-hydroxy-3-
methylcyclobutanecarbonitrile, tailored for researchers, scientists, and professionals in drug

development. It covers its chemical identity, physicochemical properties, and outlines a general

workflow for its characterization, addressing the current gaps in experimental and biological

data.

IUPAC Name and Synonyms
The standardized IUPAC name for this compound is 3-hydroxy-3-methylcyclobutane-1-

carbonitrile[1]. It is also known by several synonyms and identifiers, which are crucial for

database searches and procurement.

Common Name: 3-hydroxy-3-methylcyclobutanecarbonitrile[1]

CAS Number: 4844-51-3[1]

Depositor-Supplied Synonyms: DTXSID30476153, RefChem:279829, DTXCID00426963[1]

Data Presentation: Physicochemical Properties
The following table summarizes the key computed physicochemical properties of 3-hydroxy-3-
methylcyclobutanecarbonitrile. These properties are essential for understanding its behavior
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in various chemical and biological systems.

Property Value

Molecular Formula C₆H₉NO[1]

Molecular Weight 111.14 g/mol [1]

Exact Mass 111.068413911 Da[1]

Topological Polar Surface Area 44 Å²[1]

Heavy Atom Count 8[2]

Complexity 138[1]

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor Count 2[1]

Experimental Protocols
A thorough review of the scientific literature and chemical databases did not yield detailed

experimental protocols for the synthesis of 3-hydroxy-3-methylcyclobutanecarbonitrile.

While a synthesis route from a precursor with CAS number 15760-35-7 has been suggested,

specific reaction conditions, workup procedures, and purification methods are not publicly

available.

For the structurally related but distinct compound, 3-hydroxy-3-methylbutyronitrile, a patented

synthetic process involves the reaction of isobutylene oxide with cyanide, followed by

enzymatic hydrolysis[3]. This suggests that a potential synthetic strategy for the target

compound could involve the nucleophilic opening of a suitable cyclobutane epoxide, though

this would require substantial methodological development.

Biological Activity and Signaling Pathways
Currently, there is no published data on the biological activity or mechanism of action of 3-
hydroxy-3-methylcyclobutanecarbonitrile. Its biological effects and potential involvement in

signaling pathways remain to be investigated.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-3-methylcyclobutanecarbonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-3-methylcyclobutanecarbonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-3-methylcyclobutanecarbonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-3-methylcyclobutanecarbonitrile
https://www.guidechem.com/encyclopedia/3-hydroxy-3-methylcyclobutanec-dic1602153.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-3-methylcyclobutanecarbonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-3-methylcyclobutanecarbonitrile
https://www.benchchem.com/product/b1340152?utm_src=pdf-body
https://patents.google.com/patent/EP3947336A1/en
https://www.benchchem.com/product/b1340152?utm_src=pdf-body
https://www.benchchem.com/product/b1340152?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1340152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mandatory Visualization: General Workflow for
Novel Compound Characterization
Given the absence of specific experimental data for 3-hydroxy-3-
methylcyclobutanecarbonitrile, the following diagram illustrates a generalized workflow for

the synthesis, purification, and characterization of a novel chemical compound. This logical

framework is fundamental for researchers aiming to investigate new chemical entities.
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Caption: A logical workflow for the characterization of a novel chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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